4-(3-METHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE

• IUPAC Name: 4-(3-methoxypropyl)-3-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H15F4N3O2S/c1-22-7-3-6-21-11(19-20-13(21)24)9-4-2-5-10(8-9)23-14(17,18)12(15)16/h2,4-5,8,12H,3,6-7H2,1H3,(H,20,24)
• InChI Key: RPKAUKWMALZECN-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C(=NNC1=S)C2=CC(=CC=C2)OC(C(F)F)(F)F
• Molecular Formula: C14H15F4N3O2S
• Molecular Weight: 365.35 g/mol

Description

4-(3-METHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE is a complex organic compound characterized by its unique triazole and tetrafluoroethoxyphenyl groups

Preparation Methods

The synthesis of 4-(3-METHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE typically involves multiple steps. The synthetic route generally starts with the preparation of the triazole ring, followed by the introduction of the methoxypropyl and tetrafluoroethoxyphenyl groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product’s yield and purity. Industrial production methods may involve optimizing these conditions to scale up the synthesis while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert it into different reduced forms, depending on the reagents used.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. .

Scientific Research Applications

4-(3-METHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.

Industry: The compound can be used in developing new materials with unique properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 4-(3-METHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE involves its interaction with specific molecular targets. The triazole ring and tetrafluoroethoxyphenyl group play crucial roles in binding to these targets, influencing various biochemical pathways. The exact pathways and molecular targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Compared to other similar compounds, 4-(3-METHOXYPROPYL)-5-[3-(1,1,2,2-TETRAFLUOROETHOXY)PHENYL]-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE stands out due to its unique combination of functional groups. Similar compounds include:

• 1-Methyl-3-(1,1,2,2-tetrafluoroethoxy)benzene
• (3-methoxypropyl)({1-[4-(2-methylpropoxy)phenyl]ethyl})amine These compounds share some structural similarities but differ in their specific functional groups and overall molecular architecture, leading to different chemical properties and applications .